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Compound of Interest

Compound Name: Hexadecanedioic acid-d28

Cat. No.: B12426326 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential safety and

logistical information for the proper disposal of Hexadecanedioic acid-d28, a deuterated form

of Hexadecanedioic acid used as a tracer or internal standard in quantitative analysis.[1][2]

While specific safety data for the deuterated form is limited, the disposal procedures are based

on the well-documented protocols for Hexadecanedioic acid, as the fundamental chemical

properties are similar.

Key Safety and Physical Properties
Hexadecanedioic acid is not classified as a hazardous substance.[3][4] However, adherence to

standard laboratory safety protocols is essential to minimize any potential risks. The following

tables summarize the key physical and chemical properties, as well as necessary personal

protective equipment (PPE).

Table 1: Physical and Chemical Properties of Hexadecanedioic Acid
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Property Value

Chemical Formula C16H30O4

Molecular Weight 286.41 g/mol [3]

Appearance White powder/solid[5]

Odor Odorless[5]

Melting Point 124 - 126 °C (255.2 - 258.8 °F)[5]

Stability
Stable under normal temperatures and

pressures[6]

Solubility Not soluble in water[3]

Table 2: Personal Protective Equipment (PPE) Recommendations

Protection Type Recommendation

Eye Protection
Wear appropriate protective eyeglasses or

chemical safety goggles.[5][6]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[6]

Respiratory Protection

Use with adequate ventilation. A respiratory

protection program that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2 requirements should

be followed if necessary.[6]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedures for the disposal of

Hexadecanedioic acid-d28, based on guidelines for the non-deuterated compound.

1. Waste Characterization:

Hexadecanedioic acid is not classified as hazardous waste.[3] However, it is crucial to

consult local, regional, and national regulations to ensure compliance, as waste disposal
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requirements can vary.

2. Spill Management:

In the event of a spill, immediately clean the area to prevent the generation of dust.[6]

For small spills, the material can be wiped up with a cloth. The spill site should then be

flushed with water.[3]

For larger spills, first, cover the spill with sand or earth to contain it.[3]

Sweep up the spilled material and place it into a suitable, sealed container for disposal.[4][6]

3. Final Disposal:

The primary recommended disposal method is to send the waste to a landfill.[3]

Chemical waste incineration may also be an option where permitted.[4]

Avoid discharging the product into sewers.[3]

Ensure that empty containers are thoroughly cleaned before recycling or reuse. If

contaminated, they should be disposed of as chemical waste.[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Hexadecanedioic acid-d28.
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Hexadecanedioic Acid-d28 Waste

Is the waste classified as hazardous
 under local regulations?

Follow hazardous waste disposal procedures

Yes

Is it a small spill?

No

Wipe up with a cloth and
 flush the area with water

Yes

Is it a large spill?

No

Final Disposal Options

Cover with sand or earth, then sweep
 into a suitable container for disposal

Yes

Landfill Chemical Incineration (if permitted) Do NOT discharge into sewers

Click to download full resolution via product page

Caption: Disposal workflow for Hexadecanedioic acid-d28.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12426326?utm_src=pdf-body-img
https://www.benchchem.com/product/b12426326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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